Cas no 115-20-8 (2,2,2-Trichloroethanol)

• Product Name: 2,2,2-Trichloroethanol
• CAS No: 115-20-8
• MF: C₂H₃Cl₃O
• MW: 149.403618097305
• MDL: MFCD00004677
• CID: 35794
• PubChem ID: 8259
• Update Time: 2025-09-21

2,2,2-Trichloroethanol Chemical and Physical Properties

Names and Identifiers

• 2,2,2-Trichloroethanol
• Ethapon
• CCl3CH2OH
• 2.2.2-Trichlor
• Trichlorethanol
• Acetone ethanol
• trichloroethanol
• 2,2,2-trichloro-ethano
• TRICHLOROETHYL ALCOHOL
• 2,2,2-Trichloro-1-ethanol
• Ethanol, 2,2,2-trichloro-
• (Hydroxymethyl)trichloromethane
• 2,2,2-Trichloroethyl alcohol
• 2,2,2-Trichloroethan-1-ol
• C2H3Cl3O
• beta-trichloroethanol
• 2,2,2-trichloro-ethanol
• 2,2,2-tris-chloroethanol
• AW835AJ62N
• KPWDGTGXUYRARH-UHFFFAOYSA-N
• .beta.,.beta.,.beta-Trichloroethanol
• 2,2,2-Trichloroe
• 4
• InChI=1/C2H3Cl3O/c3-2(4,5)1-6/h6H,1H
• BRN 1697495
• 2,2,2-trichloro ethanol
• 2,2,2-TRICHLOROETHANOL [WHO-DD]
• CHEBI:28094
• 2,2-Trichloroethyl alcohol
• 2,2,2-Trichloroethanol purum
• NSC 66407
• 2,2,2-Trichloroethanol (ACD/Name 4.0)
• AKOS016010272
• 2, 2,2-Trichloroethanol
• beta,beta,.beta-Trichloroethanol
• NSC66407
• 115-20-8
• EN300-120004
• Q-200151
• C07490
• Q4596742
• UNII-AW835AJ62N
• DTXSID1021950
• 2,2-Trichloroethanol
• 8FH
• T0622
• 2,2-Trichloro-1-ethanol
• 2,2,2-TRICHLOROETHANOL [MI]
• MFCD00004677
• 2,2,2-trichloroethanoI
• CHEMBL1171
• 2,2,2-Trichloroethanol, purum, >=98.0% (GC)
• GTPL2293
• HY-B1500
• CCRIS 6763
• STR02056
• 2,2,2-Trichloroethanol, Vetec(TM) reagent grade, 98%
• CS-0013285
• .beta.-Trichloroethanol
• Trichloroethanol;Trichloroethyl alcohol
• 2,2,2-Trichloroethanol, ReagentPlus(R), >=99%
• FT-0609028
• ETHANOL,2,2,2-TRICHLORO
• D70779
• WLN: Q1XGGG
• NS00023730
• EINECS 204-071-0
• SCHEMBL1027
• NSC-66407
• 4yas
• BCP32905
• AMY25535
• 2,2,2-Trichloroethanol,99%
• beta,beta,betaTrichloroethanol
• Ethanol, 2,2,2trichloro
• DTXCID401950
• 2,2,2Trichloroethyl alcohol
• 2,2,2Trichloro1ethanol
• FT159699
• 204-071-0

• MDL： MFCD00004677
• Inchi： 1S/C2H3Cl3O/c3-2(4,5)1-6/h6H,1H2
• InChI Key： KPWDGTGXUYRARH-UHFFFAOYSA-N
• SMILES： ClC(CO)(Cl)Cl
• BRN： 1697495

Computed Properties

• Exact Mass: 147.92500
• Monoisotopic Mass: 147.924948g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 38.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.4
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: Colorless liquid, easily hygroscopic, with the smell of ether.
• Density: 1.56 g/mL at 20 °C(lit.)
• Melting Point: 17.8 °C (lit.)
• Boiling Point: 152-154 °C(lit.)
• Flash Point: Degrees Fahrenheit:230°F
  Degrees Celsius:110°C
  
• Refractive Index: n20/D 1.49(lit.)
• PH: 5-6 (H2O, 20℃)(saturated solution)
• Solubility: 83g/l
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 20.23000
• LogP: 1.34890
• Merck: 9638
• Vapor Pressure: 1 mmHg ( 20 °C)
• Sensitiveness: Hygroscopic
• pka: 12.24(at 25℃)
• Solubility: It is miscible with alcohol and ether and soluble in water.

2,2,2-Trichloroethanol Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H302,H318,H336
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：1760
• WGK Germany：1
• Hazard Category Code： 22-41-67
• Safety Instruction： S26-S39
• FLUKA BRAND F CODES：3-21
• RTECS：KM3850000
• Hazardous Material Identification：
• Safety Term：S26;S39
• Packing Group：III
• Packing Group：III
• Risk Phrases：R22; R41
• HazardClass：8
• PackingGroup：III
• TSCA：Yes

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Halohydrins Chlorohydrins
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients